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Compound of Interest

Compound Name: MK-7145

Cat. No.: B609099

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of MK-7145, a
potent and selective small molecule inhibitor of the renal outer medullary potassium (ROMK)
channel. As a compound under investigation for therapeutic use, it is imperative to handle MK-
7145 with a high degree of caution in a controlled laboratory setting.

Personal Protective Equipment (PPE) and Handling

Given that a specific Safety Data Sheet (SDS) for MK-7145 is not publicly available,
researchers should adhere to the highest safety standards for handling potent, biologically
active small molecules.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Nitrile gloves. Double-gloving is recommended
Hand Protection when handling the pure compound or

concentrated solutions.

A lab coat should be worn at all times. For
] procedures with a risk of splashing or aerosol
Body Protection ) ) ]
generation, a chemically resistant apron or

gown is advised.

For handling the solid compound or when there
Resnirat is a risk of aerosolization, a properly fitted
espirator
P Y respirator (e.g., N95 or higher) or use of a fume

hood is essential.

Handling Procedures:

e Engineering Controls: All work with solid MK-7145 and concentrated solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and
clothing.

» Hygiene: Wash hands thoroughly with soap and water after handling the compound, before
breaks, and at the end of the workday.

» Spill Management: In the event of a spill, secure the area and wear appropriate PPE. Absorb
liquid spills with an inert material and collect solids carefully to avoid dust generation. Clean
the spill area thoroughly. All cleanup materials should be treated as hazardous waste.

Disposal Plan

Dispose of all waste containing MK-7145 in accordance with local, state, and federal
regulations for hazardous chemical waste.
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e Solid Waste: Collect all solid waste, including contaminated consumables (e.g., gloves,
weigh boats, pipette tips), in a clearly labeled, sealed container designated for hazardous
chemical waste.

 Liquid Waste: Collect all liquid waste containing MK-7145 in a compatible, sealed, and
clearly labeled hazardous waste container. Do not pour down the drain.

o Empty Containers: Unless thoroughly decontaminated, empty containers of MK-7145 should
be treated as hazardous waste.

Mechanism of Action and Signaling Pathway

MK-7145 is a selective inhibitor of the renal outer medullary potassium (ROMK) channel, also
known as Kirl.1.[1] This channel is crucial for potassium homeostasis and salt reabsorption in
the kidneys.[1][2]

The diagram below illustrates the mechanism of action of MK-7145 in the nephron.
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Caption: Mechanism of action of MK-7145 in the kidney.
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Experimental Protocols

MK-7145 has been evaluated in various preclinical models to assess its efficacy and safety.

Below are summaries of key experimental designs.

Acute Rat Diuresis Model

This model is used to evaluate the diuretic and natriuretic effects of the compound.

Workflow:

Acclimatize Sprague-Dawley rats

'

Administer vehicle or MK-7145 orally

'

House rats in metabolic cages

'

Collect urine over a specified period (e.g., 4 hours)

N

Measure urine volume Analyze urine for Na*, K+, and CI~ concentrations

Data Analysis

Click to download full resolution via product page

Caption: Workflow for the acute rat diuresis model.
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Methodology:
+ Male Sprague-Dawley rats are acclimatized to the laboratory conditions.

o On the day of the experiment, animals are orally dosed with either the vehicle control or MK-
7145 at various concentrations.[1]

o Immediately after dosing, rats are placed in individual metabolic cages.[1]
» Urine is collected for a defined period, typically 4 to 8 hours.[1]
e The total volume of urine is measured for each animal.

» Urine samples are analyzed for electrolyte concentrations (sodium, potassium, and chloride)
using an ion-selective electrode system.

e The diuretic (urine volume) and natriuretic (sodium excretion) effects are calculated and
compared between the treated and control groups.

Subchronic Blood Pressure Model in Spontaneously
Hypertensive Rats (SHR)

This model assesses the antihypertensive effects of MK-7145 over a longer duration.
Methodology:

e Spontaneously Hypertensive Rats (SHR) are used as a model for essential hypertension.

Blood pressure is monitored continuously via implanted telemetry devices.[1]

A baseline blood pressure reading is established for each animal.

MK-7145 is administered orally once daily for a period of several days (e.g., 4 days).[1]

Blood pressure is monitored throughout the treatment period and for a follow-up period after
the last dose.
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e Changes in systolic and diastolic blood pressure are calculated relative to the baseline and

compared to a vehicle-treated control group.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for MK-7145 from published studies.

Table 1: In Vitro Potency and Selectivity

Target Assay Type ICs0 (M) Reference

ROMK Thallium Flux Assay 0.045 [3]

hERG Patch Clamp >30 [1]

Kir2.1 Not specified >30 [3]

Kir2.3 Not specified >30 [1]

Kir4.1 Not specified >30 [1]

Kir7.1 Not specified >30 [1]

Cavl.2 Not specified >30 [3]

Navl.5 Not specified >30 [3]

SERT 3H-serotonin uptake 2.40 [3]

Table 2: Preclinical Pharmacokinetics
Species Route Dose ?ioavailabil Half-life (h) Reference
(mglkg) ity (%)

Rat PO 3 25 2.1 [1]

Dog PO 2 38 4.6 [1]

Rhesus PO 2 13 4.0 [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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